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Compound of Interest

Compound Name: JA310

Cat. No.: B10862171 Get Quote

This guide provides essential safety and logistical information for the proper disposal of JA310,

ensuring the safety of laboratory personnel and compliance with environmental regulations.

The following procedures are based on the available Safety Data Sheet (SDS) for PLEXUS®

MA310 Adhesive, a flammable and hazardous material. It is crucial to distinguish this product

from the chemical compound JA310 (CAS 3022928-90-8), a potent MST3 inhibitor, for which

specific disposal information is not readily available. For the latter, users should consult their

institution's environmental health and safety (EHS) office for guidance.

I. Safety and Hazard Information
PLEXUS® MA310 Adhesive is classified as a hazardous substance. All personnel handling this

material must be familiar with its potential hazards and the necessary safety precautions.

A. Hazard Identification:

Flammability: Highly flammable liquid and vapor[1][2].

Health Hazards:

Causes skin irritation[1][2][3].

May cause an allergic skin reaction[1][2][3].

Causes serious eye irritation[1][3].

Harmful if inhaled[1].
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May cause respiratory irritation[1][2].

Suspected of causing cancer[3].

B. Personal Protective Equipment (PPE):

Before handling JA310 adhesive, ensure the following personal protective equipment is worn:

PPE Category Specification

Eye/Face Protection
Wear protective eyeglasses or chemical safety

goggles[4].

Skin Protection
Wear protective gloves and clothing to prevent

skin contact[1][3].

Respiratory Protection

Use only outdoors or in a well-ventilated area. If

necessary, use an approved dust respirator[1]

[4].

II. Disposal Procedures
Proper disposal of JA310 adhesive and its containers is critical to prevent environmental

contamination and ensure safety.

A. General Disposal Guidelines:

Dispose of contents and containers in accordance with all local, regional, national, and

international regulations[1][3].

Do not dispose of liquid waste in dumpsters, as it is not permitted at municipal landfills[5].

Contact your institution's Environmental Safety and Health (ESH) office to schedule a pickup

for chemical waste.

B. Step-by-Step Disposal of JA310 Adhesive:

Containment: Absorb any spills with a non-combustible, absorbent material[2].
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Collection: Collect the absorbed waste and place it in a designated, properly labeled

hazardous waste container.

Labeling: Ensure the hazardous waste container is clearly labeled with its contents

("Hazardous Waste: PLEXUS® MA310 Adhesive") and the accumulation start date[5].

Storage: Store the waste container in a well-ventilated, designated hazardous waste satellite

accumulation area within your lab or a facility storage room[1]. Keep the container tightly

closed and away from heat, sparks, open flames, and other ignition sources[1].

Pickup: Contact your ESH office to arrange for the pickup and final disposal of the hazardous

waste.

C. Disposal of Empty Containers:

Empty containers may be placed in the regular trash only if no freestanding liquids remain

and all disposal requirements on the label are met[5].

The container label must be defaced or removed to indicate that it no longer contains

hazardous material[5].

If rinsing the container is necessary to remove the hazard, the rinsate must be managed as

hazardous waste[5].

III. Emergency Procedures
In the event of a spill or exposure, follow these procedures immediately.

A. Spill Cleanup:

Ensure the lab has proper PPE and appropriate clean-up materials readily available.

For small spills, use spill kits to contain the material[6].

Turn off any ignition sources if the material is flammable[6].

Dispose of the waste material with other hazardous waste[6].
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B. First Aid Measures:

Exposure Route First Aid Procedure

Eye Contact

Do not rub eyes. Gently rinse with clean water

for at least 15 minutes. Seek immediate medical

attention[4].

Skin Contact

Remove contaminated clothing. Wash skin

thoroughly with soap and water. Get medical

attention if irritation persists[2].

Inhalation

Remove the person to fresh air. Apply artificial

respiration if needed. Obtain medical

assistance[4].

Ingestion
Obtain immediate first aid or medical

assistance[4].

IV. Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of JA310
adhesive.
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JA310 Adhesive Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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